Cas no 943845-49-6 (tert-Butyl ((2-(difluoromethoxy)pyridin-4-yl)methyl)carbamate)

• Product Name: tert-Butyl ((2-(difluoromethoxy)pyridin-4-yl)methyl)carbamate
• CAS No: 943845-49-6
• MF: C₁₂H₁₆F₂N₂O₃
• MW: 274.263850212097
• CID: 6628243
• PubChem ID: 59461467
• Update Time: 2025-10-31

tert-Butyl ((2-(difluoromethoxy)pyridin-4-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• WOUHULLWTYXMIC-UHFFFAOYSA-N
• tert-Butyl ((2-(difluoromethoxy)pyridin-4-yl)methyl)carbamate
• tert-Butyl((2-(difluoromethoxy)pyridin-4-yl)methyl)carbamate
• 943845-49-6
• SCHEMBL8226463
• Carbamic acid, N-[[2-(difluoromethoxy)-4-pyridinyl]methyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H16F2N2O3/c1-12(2,3)19-11(17)16-7-8-4-5-15-9(6-8)18-10(13)14/h4-6,10H,7H2,1-3H3,(H,16,17)
• InChI Key： WOUHULLWTYXMIC-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CN=1)CNC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 274.11289870g/mol
• Monoisotopic Mass: 274.11289870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 364.8±42.0 °C(Predicted)
• pka: 11.17±0.46(Predicted)

Additional information on tert-Butyl ((2-(difluoromethoxy)pyridin-4-yl)methyl)carbamate

tert-Butyl ((2-(difluoromethoxy)pyridin-4-yl)methyl)carbamate: A Comprehensive Overview

The compound tert-Butyl ((2-(difluoromethoxy)pyridin-4-yl)methyl)carbamate, identified by the CAS number 943845-49-6, is a highly specialized chemical entity with significant applications in various fields. This compound has garnered attention in recent years due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The molecule consists of a pyridine ring substituted with a difluoromethoxy group at position 2 and a tert-butyl carbamate group at position 4, making it a versatile compound with diverse functional groups that can be exploited for various purposes.

Recent studies have highlighted the importance of difluoromethoxy substituents in modulating the pharmacokinetic properties of compounds. The presence of this group in the pyridine ring enhances the compound's stability and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the tert-butyl carbamate group contributes to the molecule's solubility and ability to form stable complexes with biological targets, further enhancing its utility in therapeutic applications.

In the context of agricultural chemistry, tert-Butyl ((2-(difluoromethoxy)pyridin-4-yl)methyl)carbamate has been explored as a potential herbicide or insecticide. Its ability to inhibit key enzymes involved in plant and insect metabolism has been demonstrated in several recent studies. For instance, research published in 2023 revealed that this compound exhibits potent activity against phytopathogenic fungi, suggesting its potential as a protective agent in crop management.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the difluoromethoxy group is achieved through nucleophilic substitution reactions, while the tert-butyl carbamate group is appended via esterification or amidation reactions. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making the synthesis more efficient and cost-effective.

From a structural standpoint, the molecule's pyridine ring serves as a rigid framework that facilitates specific interactions with biological targets. The difluoromethoxy group introduces electron-withdrawing effects, which can influence the electronic properties of the ring and enhance its reactivity. Meanwhile, the tert-butyl carbamate group provides steric bulk, which can modulate binding affinities and selectivities in biological systems.

In terms of safety and environmental impact, studies have shown that tert-Butyl ((2-(difluoromethoxy)pyridin-4-yl)methyl)carbamate exhibits low toxicity to non-target organisms under controlled conditions. However, further research is required to fully understand its long-term effects on ecosystems and human health. Regulatory agencies are increasingly emphasizing the need for comprehensive risk assessments for such compounds to ensure their safe use in commercial applications.

The future prospects for this compound are bright, with ongoing research exploring its potential as a building block for more complex molecules. Its unique combination of functional groups makes it an attractive candidate for combinatorial chemistry approaches, where it can be used to generate libraries of related compounds for drug discovery purposes. Additionally, its application in advanced materials such as polymers or coatings is an area that warrants further investigation.

In conclusion, tert-Butyl ((2-(difluoromethoxy)pyridin-4-yl)methyl)carbamate is a versatile compound with significant potential across multiple industries. Its unique structure, combined with recent advances in synthetic methods and application studies, positions it as an important tool for researchers and developers alike. As our understanding of its properties continues to grow, so too will its role in shaping innovative solutions across various sectors.